CID 77520012
Overview
Description
CID 77520012 is a chemical compound registered in the PubChem database. It is known for its unique properties and applications in various fields, including chemistry, biology, medicine, and industry.
Preparation Methods
The preparation of CID 77520012 involves several synthetic routes and reaction conditions. These methods are designed to ensure high yield and purity of the compound. Industrial production methods often involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs.
Chemical Reactions Analysis
CID 77520012 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts. The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
CID 77520012 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various reactions. In biology, it is used to study cellular processes and molecular interactions. In medicine, it has potential therapeutic applications. In industry, it is used in the production of various products and materials.
Mechanism of Action
The mechanism of action of CID 77520012 involves its interaction with specific molecular targets and pathways. These interactions lead to various biological effects, which can be harnessed for therapeutic purposes. The exact molecular targets and pathways involved depend on the specific application of the compound.
Comparison with Similar Compounds
CID 77520012 is unique in its properties and applications. It can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include CID 2244 (aspirin), CID 5161 (salicylsalicylic acid), CID 3715 (indomethacin), and CID 1548887 (sulindac) .
Would you like more detailed information on any specific section?
Properties
Molecular Formula |
C8H8BrN2O3+ |
|---|---|
Molecular Weight |
260.06 g/mol |
InChI |
InChI=1S/C8H8BrN2O3/c1-10-6(3-9)5(4-12)7(13)11(2)8(10)14/h3H2,1-2H3/q+1 |
InChI Key |
JEDDOVFASMYXAV-UHFFFAOYSA-N |
Canonical SMILES |
CN1C(=O)C(=C=O)C(=[N+](C1=O)C)CBr |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[5-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl] acetate](/img/structure/B12106604.png)
![2,2-Dimethyl-4,4a,8,8a-tetrahydropyrano[3,2-d][1,3]dioxin-8-ol](/img/structure/B12106622.png)
![Ir(mppy)3; Tris[2-(p-tolyl)pyridine-C2 pound notN)]iridium(III)](/img/structure/B12106633.png)
![ethyl (3S,3aS,6aR)-2-[(2S)-2-[[(2S)-2-cyclohexyl-2-(pyrazine-2-carbonylamino)acetyl]amino]-3,3-dimethylbutanoyl]-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylate](/img/structure/B12106636.png)
![6-(Phenylsulfonyl)-2-oxa-6-azaspiro[3.3]heptane](/img/structure/B12106661.png)
![Tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate hydrochloride](/img/structure/B12106667.png)
